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Compound of Interest

Compound Name: Goralatide

Cat. No.: B1671990 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Goralatide, also known as Ac-Ser-Asp-Lys-Pro (AcSDKP), is a synthetic tetrapeptide that acts

as a physiological regulator of hematopoiesis by inhibiting the entry of hematopoietic stem cells

into the S-phase of the cell cycle.[1] It has demonstrated protective effects on bone marrow

during chemotherapy and has potential applications in various research and therapeutic areas.

[1][2][3] Proper dissolution of lyophilized Goralatide powder is a critical first step to ensure its

biological activity and obtain reliable and reproducible experimental results.[4] This document

provides a detailed protocol for the dissolution of Goralatide powder, guidance on solvent

selection, and best practices for handling and storage.

Goralatide Properties
A summary of the key properties of Goralatide is provided in the table below. Understanding

these properties is essential for selecting the appropriate dissolution and storage conditions.
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Property Value Reference

Sequence
N-acetyl-L-seryl-L-α-aspartyl-

L-lysyl-L-proline

Molecular Formula C20H33N5O9

Molecular Weight 487.5 g/mol

Form Lyophilized Powder

Storage (Lyophilized) -20°C

Experimental Protocol: Dissolution of Goralatide
Powder
This protocol outlines the steps for dissolving lyophilized Goralatide powder. It is

recommended to first test the solubility with a small amount of the peptide before dissolving the

entire sample.

Materials:

Vial of lyophilized Goralatide powder

Sterile, high-purity water (e.g., water for injection, Milli-Q, or equivalent)

Alternative solvents (if required): 10% acetic acid, ammonium bicarbonate solution, or

Dimethyl sulfoxide (DMSO)

Sterile, low-protein binding microcentrifuge tubes

Calibrated pipettes and sterile tips

Vortex mixer (optional)

Centrifuge

Procedure:
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Equilibration: Before opening, allow the vial of lyophilized Goralatide to equilibrate to room

temperature for at least 15-30 minutes. This prevents moisture condensation inside the vial,

which can affect the stability of the peptide.

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is collected

at the bottom.

Solvent Selection:

Primary Recommendation: Based on the amino acid composition of Goralatide (Ser-Asp-

Lys-Pro), which contains both an acidic (Aspartic acid) and a basic (Lysine) residue, it is

predicted to be soluble in sterile, high-purity water.

Alternative Solvents: If solubility in water is limited, the following solvents can be tested in

the order listed:

A slightly acidic solution (e.g., 10% acetic acid)

A slightly basic solution (e.g., ammonium bicarbonate)

For highly hydrophobic peptides, a small amount of an organic solvent like DMSO can

be used to initially dissolve the peptide, followed by dilution with an aqueous buffer.

Reconstitution:

Carefully open the vial.

Using a sterile pipette, add the desired volume of the chosen solvent to the vial. To

minimize foaming and potential peptide aggregation, gently dispense the solvent down the

side of the vial.

Close the vial and mix gently by swirling or inverting the vial. Avoid vigorous shaking, as

this can cause the peptide to denature or aggregate.

Allow the vial to sit at room temperature for 15-30 minutes to ensure complete dissolution.

Visually inspect the solution to ensure it is clear and free of any particulate matter. If

particles remain, gentle vortexing or sonication (3 bursts of 10 seconds each, with cooling
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on ice in between) may aid in dissolution.

Aliquoting and Storage:

Once the Goralatide is fully dissolved, it is recommended to aliquot the solution into

sterile, low-protein binding microcentrifuge tubes. This minimizes waste and prevents

degradation from repeated freeze-thaw cycles.

Store the aliquots at -20°C or below for long-term storage. For short-term storage (a few

days), the solution may be kept at 4°C, depending on the stability in the specific buffer

used.

Dissolution Workflow Diagram
The following diagram illustrates the decision-making process and workflow for dissolving

Goralatide powder.
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Caption: Workflow for dissolving Goralatide powder.
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Stability Considerations
The stability of peptides in solution is influenced by several factors, with pH being one of the

most critical. It is advisable to prepare fresh solutions for each experiment. If storage of the

reconstituted peptide is necessary, it is crucial to validate its stability under the chosen storage

conditions and in the specific buffer used. The presence of certain excipients may also impact

stability.

Disclaimer: This protocol provides general guidance. The optimal dissolution and storage

conditions for Goralatide may vary depending on the specific experimental requirements and

the purity of the peptide. It is recommended to consult the manufacturer's instructions and

perform small-scale solubility tests to determine the most suitable conditions for your

application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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